Cas no 623-76-7 (1,3-Diethylurea)

• Product Name: 1,3-Diethylurea
• CAS No: 623-76-7
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD00009028
• CID: 39141
• PubChem ID: 12194
• Update Time: 2025-05-23

1,3-Diethylurea Chemical and Physical Properties

Names and Identifiers

• 1,3-Diethylurea
• Diethylurea
• Diethylureasymmetrical
• 1,2-diethylurea
• 1,3-diethyl-2-urea
• 1,3-diethyl-ure
• Diethylurea,1,3
• DiisobutylaMine
• N,N'-DIETHYLUREA
• SYM-DIETHYLUREA
• Urea,1,3-diethyl
• Urea,1,3-diethyl- (6CI,7CI,8CI)
• NSC 429
• Urea, N,N'-diethyl-
• UREA, 1,3-DIETHYL-
• Urea, N,N'-diethyl (9CI)
• sym-N,N'-Diethylurea
• 1JWC8EN6FM
• ZWAVGZYKJNOTPX-UHFFFAOYSA-N
• N-ethyl(ethylamino)carboxamide
• NSC429
• Urea,3-diethyl-
• Urea,N'-diethyl-
• 1,3-diethyl-urea
• Urea, N,N'-diethyl
• STK369707
• SBB058550

• MDL： MFCD00009028
• Inchi： 1S/C5H12N2O/c1-3-6-5(8)7-4-2/h3-4H2,1-2H3,(H2,6,7,8)
• InChI Key： ZWAVGZYKJNOTPX-UHFFFAOYSA-N
• SMILES： O=C(NCC)NCC
• BRN： 1744741

Computed Properties

• Exact Mass: 116.09500
• Monoisotopic Mass: 116.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 64.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: White solid
• Density: 1.0415
• Melting Point: 110.0 to 113.0 deg-C
• Boiling Point: 263°C at 760 mmHg
• Flash Point: 121.1℃
• Refractive Index: 1.4616 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 41.13000
• LogP: 1.10720
• FEMA: 3486
• Solubility: Not determined

1,3-Diethylurea Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-36/37/38
• Safety Instruction： S22-S24/25
• RTECS：YS9354000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R11; R23/24/25; R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1,3-Diethylurea

Recent Advances in the Study of 1,3-Diethylurea (CAS: 623-76-7) in Chemical and Biomedical Research

1,3-Diethylurea (CAS: 623-76-7) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, pharmaceutical development, and biomedical research. This research briefing aims to provide an overview of the latest advancements related to 1,3-Diethylurea, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features and reactivity make it a valuable intermediate in organic synthesis and a candidate for further exploration in drug discovery.

Recent studies have highlighted the role of 1,3-Diethylurea as a key building block in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. Researchers have developed novel synthetic routes to optimize the yield and purity of 1,3-Diethylurea, leveraging advanced catalytic systems and green chemistry principles. These advancements not only enhance the efficiency of production but also align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In the realm of biomedical research, 1,3-Diethylurea has shown promise as a modulator of biological pathways. Preliminary in vitro and in vivo studies suggest that the compound may exhibit anti-inflammatory and neuroprotective properties, although the exact mechanisms of action remain under investigation. These findings have spurred interest in exploring its potential as a therapeutic agent for conditions such as neurodegenerative diseases and chronic inflammation. However, further preclinical and clinical studies are required to validate these hypotheses and assess the compound's safety profile.

Another area of interest is the application of 1,3-Diethylurea in drug formulation and delivery systems. Its solubility and stability characteristics make it a suitable candidate for use as an excipient or co-solvent in pharmaceutical formulations. Recent research has explored its compatibility with various active pharmaceutical ingredients (APIs) and its ability to enhance drug bioavailability. These studies underscore the compound's potential to address challenges in drug delivery, particularly for poorly water-soluble drugs.

Despite these promising developments, challenges remain in the widespread adoption of 1,3-Diethylurea in clinical and industrial settings. Issues such as scalability of synthesis, regulatory compliance, and long-term toxicity assessments need to be addressed. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full potential of this compound. Future research directions may include the development of derivatives with improved pharmacological properties and the exploration of its applications in emerging fields such as personalized medicine and targeted therapy.

In conclusion, 1,3-Diethylurea (CAS: 623-76-7) represents a compound of significant interest in chemical and biomedical research. Its diverse applications, from synthetic chemistry to potential therapeutic uses, highlight its versatility and promise. As research continues to uncover new insights into its properties and mechanisms, 1,3-Diethylurea is poised to play an increasingly important role in advancing both scientific knowledge and practical applications in the pharmaceutical and biomedical sectors.